Cas no 1353985-10-0 (N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide)

• Product Name: N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide
• CAS No: 1353985-10-0
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2163413
• Update Time: 2025-05-19

N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(2-hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide
• (1R,4R)-N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide
• N-(4-((2-Hydroxyethyl)(methyl)amino)cyclohexyl)acetamide
• AM94740
• AM101978
• N-{4-[(2-Hydroxyethyl)methylamino]cyclohexyl}acetamide
• N-{trans-4-[(2-Hydroxyethyl)(methyl)amino]cyclohexyl}acetamide
• (1R,4R)-N-{4-[(2-Hydroxyethyl)methylamino]cyclohexyl}acetamide
• N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide

• Inchi： 1S/C11H22N2O2/c1-9(15)12-10-3-5-11(6-4-10)13(2)7-8-14/h10-11,14H,3-8H2,1-2H3,(H,12,15)
• InChI Key： KRXCTBFKBHRNGO-UHFFFAOYSA-N
• SMILES： OCCN(C)C1CCC(CC1)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Topological Polar Surface Area: 52.6

Additional information on N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide

Professional Introduction to N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide (CAS No. 1353985-10-0)

N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide, identified by its CAS number 1353985-10-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups within its structure, including the 2-hydroxy-ethyl-methyl-amino moiety and the cyclohexyl ring, contributes to its distinctive chemical properties and biological activities.

The compound's structural design incorporates elements that are commonly explored in the quest for novel pharmacophores. The presence of a secondary amine group linked to a hydroxyl-substituted ethyl chain enhances its solubility and interaction with biological targets. Furthermore, the cyclohexyl ring provides steric hindrance, which can be pivotal in modulating binding affinity and selectivity. These features make N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing molecules that can modulate neurotransmitter systems. The structural components of N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide suggest potential interactions with serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Preliminary studies have indicated that derivatives of this compound may exhibit anxiolytic and antidepressant effects, making it a subject of considerable interest for researchers.

The synthesis of N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl group into the ethyl chain and the subsequent formation of the amide bond with cyclohexylamine are critical steps that determine the compound's purity and yield. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high levels of selectivity and efficiency.

One of the most compelling aspects of N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide is its potential for structural modification. By varying the substituents on the cyclohexyl ring or altering the length and composition of the hydroxyl-ethyl chain, chemists can generate a library of analogs with tailored biological activities. This flexibility allows for the optimization of pharmacokinetic properties, such as bioavailability and metabolic stability, which are essential for successful drug development.

The pharmacological profile of N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide is further enhanced by its ability to cross the blood-brain barrier. This property is crucial for central nervous system (CNS) drugs, as it ensures that therapeutic agents can reach their target sites within the brain. Studies have shown that modifications to the molecular structure can significantly influence permeability across this critical barrier, providing valuable insights into drug design strategies.

In conclusion, N-{4-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide (CAS No. 1353985-10-0) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling subject for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.